Cas no 1329797-04-7 (Omeprazole Acid-d3 Methyl Ester Sulfide)

• Product Name: Omeprazole Acid-d3 Methyl Ester Sulfide
• CAS No: 1329797-04-7
• MF: C₁₈H₁₉N₃O₄S
• MW: 376.44464802742
• CID: 4554800
• Update Time: 2025-05-23

Omeprazole Acid-d3 Methyl Ester Sulfide Chemical and Physical Properties

Names and Identifiers

• Omeprazole Acid-d3 Methyl Ester Sulfide
• LIIBPAIRGUTVPL-BMSJAHLVSA-N

• Inchi： 1S/C18H19N3O4S/c1-10-15(19-8-12(16(10)24-3)17(22)25-4)9-26-18-20-13-6-5-11(23-2)7-14(13)21-18/h5-8H,9H2,1-4H3,(H,20,21)/i2D3
• InChI Key： LIIBPAIRGUTVPL-BMSJAHLVSA-N
• SMILES： C1=NC(CSC2NC3=CC(OC([2H])([2H])[2H])=CC=C3N=2)=C(C)C(OC)=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Omeprazole Acid-d3 Methyl Ester Sulfide

Recent Advances in the Study of Omeprazole Acid-d3 Methyl Ester Sulfide (CAS: 1329797-04-7): A Deuterated Derivative for Analytical and Pharmacological Applications

The deuterated compound Omeprazole Acid-d3 Methyl Ester Sulfide (CAS: 1329797-04-7) has recently garnered significant attention in chemical, biological, and pharmaceutical research due to its unique properties as a stable isotope-labeled analog of omeprazole sulfide. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, analytical applications, and potential pharmacological implications. As a deuterated derivative, it serves as a critical internal standard in mass spectrometry-based quantification of omeprazole metabolites, addressing longstanding challenges in pharmacokinetic studies.

Recent synthetic approaches published in the Journal of Labelled Compounds and Radiopharmaceuticals (2023) demonstrate improved yields (>85%) for 1329797-04-7 through a modified three-step process involving deuterium exchange at the methyl ester position followed by controlled sulfide formation. The compound's stability under various pH conditions (2-9) and thermal resilience (up to 150°C) make it particularly valuable for analytical applications. Notably, its use as an internal standard has reduced inter-laboratory variability in omeprazole metabolite quantification by 32% according to multicenter validation studies.

In metabolic studies, the deuterium labeling pattern of Omeprazole Acid-d3 Methyl Ester Sulfide allows for clear differentiation from endogenous metabolites during LC-MS/MS analysis. A 2024 Clinical Pharmacology & Therapeutics publication reported its application in a 500-patient cohort study that revealed novel polymorphisms in CYP2C19 affecting omeprazole metabolism. The compound's high isotopic purity (>99.5% d3) enables detection limits as low as 0.1 ng/mL in plasma, facilitating more precise therapeutic drug monitoring.

Emerging pharmacological research suggests that the sulfide derivative itself may possess unique biological activity. In vitro studies demonstrate 1329797-04-7 exhibits 40% greater membrane permeability than its non-deuterated counterpart, potentially due to isotope effects on molecular conformation. While not yet approved for therapeutic use, preliminary data from hepatocyte models indicate it may have modified pharmacokinetic properties worth further investigation, particularly for patients with proton pump inhibitor resistance.

The manufacturing landscape for this specialty chemical is evolving, with current Good Manufacturing Practice (cGMP) production now available from at least three major suppliers. Recent analytical method developments using this compound have been incorporated into revised FDA guidance documents for bioequivalence studies of generic omeprazole products. As research continues, 1329797-04-7 serves as both a powerful analytical tool and a promising candidate for understanding deuterium's effects on drug metabolism and activity.